Cas no 754921-02-3 (4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium)
4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 4-(di-1H-indol-3-ylmethyl)-1-methyl-
- 4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium
-
- Inchi: 1S/C23H20N3/c1-26-12-10-16(11-13-26)23(19-14-24-21-8-4-2-6-17(19)21)20-15-25-22-9-5-3-7-18(20)22/h2-15,23-25H,1H3/q+1
- InChI Key: QTXHWHLDFGOOKK-UHFFFAOYSA-N
- SMILES: C1[N+](C)=CC=C(C(C2C3=C(NC=2)C=CC=C3)C2C3=C(NC=2)C=CC=C3)C=1
4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D683230-25mg |
4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium |
754921-02-3 | 25mg |
$121.00 | 2023-05-18 | ||
| TRC | D683230-100mg |
4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium |
754921-02-3 | 100mg |
$437.00 | 2023-05-18 | ||
| TRC | D683230-500mg |
4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium |
754921-02-3 | 500mg |
$1240.00 | 2023-05-18 | ||
| TRC | D683230-250mg |
4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium |
754921-02-3 | 250mg |
$ 800.00 | 2023-09-07 |
4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium
Exploring the Unique Properties and Applications of 4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium (CAS No. 754921-02-3)
In the realm of organic chemistry and pharmaceutical research, 4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium (CAS No. 754921-02-3) stands out as a compound of significant interest. This indole-derived molecule, characterized by its unique pyridinium core and bis-indole substitution, has garnered attention for its potential applications in drug discovery, fluorescence imaging, and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance its bioactivity or optical properties.
The compound's molecular structure features a 1-methylpyridin-1-ium moiety bridged by a di(indol-3-yl)methyl group, creating a cationic center with potential for electrostatic interactions. This design is increasingly relevant in the context of targeted drug delivery, where charge-based selectivity can improve therapeutic efficacy. Recent studies have explored its role as a fluorescence probe due to the indole groups' inherent luminescent properties, making it valuable for cellular imaging and diagnostic applications.
From a synthetic chemistry perspective, 4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium exemplifies modern strategies in heterocyclic compound design. Its preparation typically involves Friedel-Crafts alkylation of indole derivatives with pyridinium precursors, followed by quaternization—a process that aligns with green chemistry principles when optimized for atom economy. The compound's solubility profile (often soluble in polar organic solvents) makes it adaptable for various formulation needs in biomedical research.
In the era of AI-driven drug discovery, compounds like 754921-02-3 are frequently analyzed for their QSAR (Quantitative Structure-Activity Relationship) parameters. Computational models suggest its planar aromatic systems could interact with biological targets such as DNA topoisomerases or kinase enzymes, sparking interest in anticancer research. However, rigorous in vitro validation remains essential, reflecting the broader scientific community's focus on reproducibility in preclinical studies.
The material science applications of this compound are equally compelling. Its π-conjugated system and cationic nature make it a candidate for organic electronics, particularly in hole-transport layers for OLED devices. Recent patent literature highlights derivatives of 4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium being evaluated for energy storage systems, capitalizing on their redox-active indole units.
Quality control of CAS No. 754921-02-3 typically involves HPLC purity analysis and mass spectrometry characterization—topics frequently searched by quality assurance professionals. The compound's stability under various pH conditions is another area of practical concern, especially for researchers designing long-term storage protocols. Suppliers often provide technical data sheets detailing its spectroscopic properties (e.g., UV-Vis absorption maxima around 300-400 nm) to facilitate experimental planning.
As the scientific community emphasizes structure diversification for lead optimization, 754921-02-3 serves as a valuable chemical scaffold. Its structure-activity relationship (SAR) studies are often discussed in medicinal chemistry forums, particularly regarding N-methylation effects on bioavailability. These discussions align with trending searches about prodrug design and metabolic stability improvements in small molecule therapeutics.
Environmental considerations are also part of the conversation around this compound. While not classified as hazardous, proper laboratory waste management of nitrogen-containing heterocycles remains a best practice—a topic gaining traction in green chemistry circles. Researchers are encouraged to explore biodegradation pathways of such structures, reflecting the industry's shift toward sustainable molecular design.
In conclusion, 4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its CAS No. 754921-02-3 serves as a key identifier for researchers navigating chemical databases or supply chain procurement. As interdisciplinary research grows, this indole-pyridinium hybrid will likely continue inspiring developments in therapeutic agents, smart materials, and beyond—making it a compound worth watching in scientific literature and industrial applications alike.
754921-02-3 (4-(Di(1H-indol-3-yl)methyl)-1-methylpyridin-1-ium) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)